2-(4-(3-(2-(Trifluoromethyl)-9H-thioxanthen-9-yl)allyl)piperazin-1-yl)ethanol

• IUPAC Name: 2-[4-[(E)-3-[2-(trifluoromethyl)-9H-thioxanthen-9-yl]prop-2-enyl]piperazin-1-yl]ethanol
• InChI: InChI=1S/C23H25F3N2OS/c24-23(25,26)17-7-8-22-20(16-17)18(19-4-1-2-6-21(19)30-22)5-3-9-27-10-12-28(13-11-27)14-15-29/h1-8,16,18,29H,9-15H2/b5-3+
• InChI Key: DZXLBFKUNCJTDP-HWKANZROSA-N
• Canonical SMILES: C1CN(CCN1CCO)CC=CC2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F
• Isomeric SMILES: C1CN(CCN1CCO)C/C=C/C2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F
• Molecular Formula: C23H25F3N2OS
• Molecular Weight: 434.5 g/mol

Description

This compound is a derivative of piperazine. Piperazine and its derivatives show a wide range of biological and pharmaceutical activity. The piperazine moiety is widely employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant.

Synthesis Analysis

Recent methods for the synthesis of piperazine derivatives include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of this compound includes a piperazine ring attached to a thioxanthen-9-yl group. The molecular formula is C23H27Cl2F3N2OS.

Chemical Reactions Analysis

The synthesis of piperazine derivatives often involves reactions such as cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, and ring opening of aziridines under the action of N-nucleophiles.

Scientific Research Applications

Synthesis Techniques and Chemical Properties

• Synthesis of Similar Compounds : Compounds structurally related to 2-(4-(3-(2-(Trifluoromethyl)-9H-thioxanthen-9-yl)allyl)piperazin-1-yl)ethanol have been synthesized and characterized, providing insights into technological parameters like raw material ratio, reaction time, and temperature optimization (Wang Jin-peng, 2013).

Molecular Structure and Crystallography

• Structural Analysis : Studies involving similar molecules have detailed their molecular and crystal structures, including conformational aspects of the piperazinediium ring and the 9H-thioxanthene unit (M. S. Siddegowda et al., 2011).

Potential Therapeutic Applications

• Antifungal Properties : Novel compounds with structural similarities have shown potential as antifungal agents. Their solubility in various solvents and thermodynamic properties have been examined, suggesting potential pharmaceutical applications (T. Volkova et al., 2020).
• Antitumor Activity : Piperazine-based compounds have demonstrated effects on tumor DNA methylation processes in vitro, highlighting their potential utility in cancer research (N. Hakobyan et al., 2020).

Chemical Transformations and Synthesis

• Transformation to Functionalized Molecules : Research has focused on transforming similar compounds into functionalized piperazines and other structures, which can be critical in developing new pharmaceuticals or chemical agents (Stijn Dekeukeleire et al., 2012).

Miscellaneous Applications

• Catalysis and Chemical Reactions : Some studies have explored how related compounds can participate in catalytic processes and chemical reactions, indicating their utility in synthetic chemistry (Thomas H. West, 2021).

Future Directions

The future directions in the field of piperazine derivatives involve the development of new synthesis methods and the exploration of their biological and pharmaceutical activities. The literature from 2015–2020 has focused on these areas.

Mechanism of Action

Target of Action

• Flupentixol primarily targets dopamine receptors . It acts as an antagonist at both D1 and D2 dopamine receptors with equal affinities .

Mode of Action

• The antidepressant effects at lower doses are not fully understood but may involve preferential binding to D2 autoreceptors , resulting in increased postsynaptic activation via higher dopamine levels .

Pharmacokinetics

• Impact on Bioavailability : The long-acting injection formulation enhances compliance in patients with schizophrenia .

Action Environment

• Caution should be exercised to avoid neuroleptic malignant syndrome and to minimize alcohol consumption while using flupentixol .